Cas no 270249-38-2 ((2S)-2'-methoxykurarinone)

• Product Name: (2S)-2'-methoxykurarinone
• CAS No: 270249-38-2
• MF: C₂₇H₃₂O₆
• MW: 452.539388656616
• MDL: MFCD21333216
• CID: 1080649
• PubChem ID: 11982641
• Update Time: 2025-06-13

(2S)-2'-methoxykurarinone Chemical and Physical Properties

Names and Identifiers

• 2'-O-Methylkurarinone
• Kurarinone, 2'-O-methyl-
• 5-O-Methylleachianone A
• [ "5-O-Methylleachianone A" ]
• 2'-Methoxykurarinone
• (2S)-7-hydroxy-2-(4-hydroxy-2-methoxyphenyl)-5-methoxy-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]-2,3-dihydrochromen-4-one
• 7-Hydroxy-2-(4-hydroxy-2-methoxyphenyl)-5-methoxy-8-(5-methyl-2-prop-1-en-2-ylhex-4-enyl)-2,3-dihydr
• (2S)-2'-Methoxykurarinone
• (2S)-7,4'-Dihydroxy-8-lavandulyl-5,2'-dimethoxyflavanone
• (2S)-2'-methoxy kurarinone
• BDBM50377944
• LMPK12140500
• 7,4'-dihydroxy-5,2'-dimethoxy-8-lavandulylflavanone
• Q27134673
• (2S)-7-hydroxy-2-(4-hydro
• GLXC-14149
• MS-28230
• HY-N1746
• CS-0017422
• (2S)-7-hydroxy-2-(4-hydroxy-2-methoxyphenyl)-5-methoxy-8-[(2R)-5-methyl-2-prop-1-en-2-ylhex-4-enyl]-2,3-dihydro-4H-chromen-4-one
• 270249-38-2
• CHEBI:66151
• CHEMBL496451
• AKOS032962578
• DA-69805
• 2'-O-methyl-Kurarinone
• (2S)-2'-methoxykurarinone

• MDL： MFCD21333216
• Inchi： 1S/C27H32O6/c1-15(2)7-8-17(16(3)4)11-20-21(29)13-25(32-6)26-22(30)14-24(33-27(20)26)19-10-9-18(28)12-23(19)31-5/h7,9-10,12-13,17,24,28-29H,3,8,11,14H2,1-2,4-6H3/t17-,24+/m1/s1
• InChI Key： KTAQQSUPNZAWEY-OSPHWJPCSA-N
• SMILES： O1C2C(=C(C=C(C=2C[C@H](C(=C)C)C/C=C(\C)/C)O)OC)C(C[C@H]1C1C=CC(=CC=1OC)O)=O

Computed Properties

• Exact Mass: 452.22000
• Monoisotopic Mass: 452.21988874 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 85.2
• Molecular Weight: 452.5

Experimental Properties

• Color/Form: Powder
• Density: 1.171±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112-115 ºC
• Boiling Point: 643.6±55.0 °C at 760 mmHg
• Flash Point: 213.2±25.0 °C
• Solubility: Insuluble (2.6E-4 g/L) (25 ºC),
• PSA: 85.22000
• LogP: 5.91260
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

(2S)-2'-methoxykurarinone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on (2S)-2'-methoxykurarinone

Comprehensive Analysis of (2S)-2'-Methoxykurarinone (CAS No. 270249-38-2): Properties, Applications, and Research Insights

(2S)-2'-Methoxykurarinone (CAS No. 270249-38-2) is a bioactive flavonoid derivative that has garnered significant attention in pharmacological and nutraceutical research. This compound, structurally characterized by its methoxy group at the 2'-position and a kurarinone backbone, exhibits unique biochemical properties. Recent studies highlight its potential in modulating cellular pathways, particularly in inflammation and oxidative stress management, aligning with the growing consumer interest in natural therapeutics and plant-derived bioactive compounds.

The molecular formula of (2S)-2'-Methoxykurarinone is C₂₆H₃₀O₆, with a molar mass of 438.52 g/mol. Its chiral center at the 2-position (S-configuration) is critical for its stereospecific interactions with biological targets. Researchers have identified its affinity for kinase inhibition and receptor modulation, making it a candidate for drug development in metabolic disorders. These properties resonate with trending searches on "natural kinase inhibitors" and "flavonoids for metabolic health" in scientific databases.

In the context of cosmeceutical applications, (2S)-2'-Methoxykurarinone demonstrates notable anti-aging effects by suppressing matrix metalloproteinases (MMPs), a topic frequently queried as "plant-based anti-aging compounds". Its ability to scavenge reactive oxygen species (ROS) further supports its inclusion in skincare formulations targeting oxidative stress and photoaging, addressing a booming market demand for sustainable cosmetic ingredients.

Extraction and synthesis of (2S)-2'-Methoxykurarinone often involve advanced techniques like high-performance liquid chromatography (HPLC) and asymmetric synthesis. Optimization of these methods is a hot topic in green chemistry forums, reflecting the industry's shift toward eco-friendly extraction processes. Analytical data from NMR and mass spectrometry confirm its purity and stereochemical integrity, ensuring reproducibility for industrial-scale production.

Emerging studies explore its synergy with other polyphenols in enhancing bioavailability, a key concern in nutraceutical formulation. This aligns with frequent searches on "bioavailability enhancement of flavonoids" and "synergistic phytochemicals". Additionally, its low cytotoxicity profile positions it as a safer alternative to synthetic analogs, addressing public concerns about chemical safety in consumer products.

In summary, (2S)-2'-Methoxykurarinone (CAS No. 270249-38-2) represents a multifaceted compound bridging traditional medicine and modern therapeutics. Its applications span from drug discovery to cosmeceuticals, driven by its mechanistic versatility and alignment with sustainability trends. Ongoing research continues to unravel its full potential, making it a compelling subject for both academic and industrial stakeholders.